Cas no 1566423-11-7 (4-(oxolan-2-yl)methyl-1,3-thiazol-2-amine)

• Product Name: 4-(oxolan-2-yl)methyl-1,3-thiazol-2-amine
• CAS No: 1566423-11-7
• MF: C₈H₁₂N₂OS
• MW: 184.258680343628
• CID: 5738276
• PubChem ID: 112562193
• Update Time: 2025-05-21

4-(oxolan-2-yl)methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-[(oxolan-2-yl)methyl]-1,3-thiazol-2-amine
• 4-(oxolan-2-ylmethyl)-1,3-thiazol-2-amine
• EN300-1270387
• 1566423-11-7
• 2-Thiazolamine, 4-[(tetrahydro-2-furanyl)methyl]-
• 4-(oxolan-2-yl)methyl-1,3-thiazol-2-amine

• Inchi： 1S/C8H12N2OS/c9-8-10-6(5-12-8)4-7-2-1-3-11-7/h5,7H,1-4H2,(H2,9,10)
• InChI Key： IPMCGEAIRCDEIM-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)CC1CCCO1

Computed Properties

• Exact Mass: 184.06703418g/mol
• Monoisotopic Mass: 184.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.288±0.06 g/cm3(Predicted)
• Boiling Point: 345.3±15.0 °C(Predicted)
• pka: 4.77±0.10(Predicted)

Additional information on 4-(oxolan-2-yl)methyl-1,3-thiazol-2-amine

Comprehensive Overview of 4-(oxolan-2-yl)methyl-1,3-thiazol-2-amine (CAS No. 1566423-11-7): Properties, Applications, and Research Insights

4-(oxolan-2-yl)methyl-1,3-thiazol-2-amine (CAS No. 1566423-11-7) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This thiazole derivative combines a tetrahydrofuran (oxolane) moiety with an aminothiazole core, creating a versatile scaffold for drug discovery. Recent studies highlight its potential as a bioactive intermediate in developing kinase inhibitors and antimicrobial agents, aligning with growing interest in heterocyclic compounds for therapeutic applications.

The molecular structure of 4-(oxolan-2-yl)methyl-1,3-thiazol-2-amine features two privileged pharmacophores: the thiazole ring (known for hydrogen bonding capacity) and the oxolane group (contributing to lipophilicity). This balance makes it valuable for optimizing drug-like properties, particularly in addressing challenges like blood-brain barrier penetration – a hot topic in neurological drug development. Researchers are exploring its use in fragment-based drug design, where its moderate size (MW 184.25 g/mol) serves as an ideal building block.

In synthetic chemistry, this compound demonstrates remarkable versatility. The primary amine at the 2-position of the thiazole ring allows for diverse derivatization pathways, including amide coupling, reductive amination, or heterocycle formation. Meanwhile, the oxolane methylene bridge offers opportunities for structural modifications to fine-tune pharmacokinetic properties. Such flexibility explains its growing appearance in patents related to anticancer compounds and anti-inflammatory agents, addressing current demands for novel therapeutic mechanisms.

Analytical characterization of CAS 1566423-11-7 typically involves advanced techniques like LC-MS (showing [M+H]+ peak at m/z 185.1) and NMR spectroscopy (distinct signals at δ 2.0-2.3 ppm for oxolane protons). Its physicochemical properties – including calculated LogP of 1.2 and TPSA of 58.4 Ų – suggest favorable absorption characteristics, making it relevant to discussions about Lipinski's Rule of Five compliance in modern drug discovery workflows.

Beyond pharmaceuticals, this compound shows promise in agrochemical innovation. The thiazole core is known to interact with biological targets in pests and fungi, while the oxolane group may enhance leaf adhesion – a crucial factor in sustainable crop protection formulations. This dual potential positions 4-(oxolan-2-yl)methyl-1,3-thiazol-2-amine at the intersection of human health and agricultural science, two fields experiencing increased R&D investment globally.

From a commercial perspective, suppliers typically offer this compound with ≥95% purity (HPLC) for research purposes. Proper storage recommendations (2-8°C under inert atmosphere) reflect standard practices for amine-containing heterocycles. As interest grows in structure-activity relationship studies, the demand for such specialized building blocks continues to rise, particularly among medicinal chemists exploring underexplored chemical space for novel bioactive molecules.

Ongoing research explores the compound's potential in addressing drug resistance challenges – a critical healthcare concern. Preliminary molecular docking studies suggest the thiazole-amine-oxolane architecture may interact with unconventional binding sites on target proteins. This aligns with current trends toward allosteric modulator development and polypharmacology approaches in drug design, where multi-target engagement is increasingly valued.

Environmental and safety assessments indicate that 4-(oxolan-2-yl)methyl-1,3-thiazol-2-amine requires standard laboratory precautions typical for organic amines. While not classified as hazardous under current regulations, proper engineering controls (fume hoods) and personal protective equipment are recommended during handling – reflecting broader industry emphasis on responsible chemical management practices in research settings.

The compound's patent landscape reveals interesting patterns, with applications spanning small molecule therapeutics to chemical biology probes. Particularly noteworthy are claims involving its incorporation into PROTAC molecules (Proteolysis Targeting Chimeras), an exciting area in targeted protein degradation therapeutics. This connection to cutting-edge modalities enhances its relevance in contemporary drug discovery conversations.

Future directions for CAS 1566423-11-7 research may include exploration as a covalent warhead precursor (via thiazole modification) or as a component in metal-organic frameworks for catalytic applications. The compound's balanced polarity also makes it interesting for formulation science studies, particularly in addressing solubility challenges – a persistent bottleneck in pharmaceutical development that attracts significant research attention.